2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(4-methyl-6-oxo-1H-pyrimidin-2-yl)propanamide
• InChI: InChI=1S/C15H17N5O3/c1-8-7-12(21)17-15(16-8)18-14(23)9(2)20-13(22)6-5-11(19-20)10-3-4-10/h5-7,9-10H,3-4H2,1-2H3,(H2,16,17,18,21,23)
• InChI Key: WQEYDOIRSOTGCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)NC(=O)C(C)N2C(=O)C=CC(=N2)C3CC3
• Molecular Formula: C15H17N5O3
• Molecular Weight: 315.33 g/mol
• CAS No.: 2097931-41-2

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-hydroxy-6-methylpyrimidin-2-yl)propanamide is a useful research compound. Its molecular formula is C15H17N5O3 and its molecular weight is 315.333. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Anti-inflammatory and Analgesic Applications : Researchers have synthesized a series of compounds using related chemical structures for potential anti-inflammatory and analgesic activities. These compounds were evaluated against standard drugs like Prednisolone® for their anti-inflammatory properties, showing comparable efficacy in certain cases (Amr et al., 2007). Additionally, compounds with modifications in the pyrimidine and oxazinone derivatives demonstrated potential analgesic, anticonvulsant, and antiparkinsonian activities (Amr et al., 2003).

• Antiviral Applications : Certain derivatives have been synthesized with the aim of exploring antiviral activities. These compounds were assessed for their efficacy against various viruses, highlighting the potential of related chemical structures in antiviral drug development (Holý et al., 2002).

• Antimicrobial Applications : The synthesis of new derivatives also explored their potential as antimicrobial agents. Compounds derived from similar chemical frameworks were tested for their antibacterial and antifungal activities, with some showing promising results compared to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

• Antioxidant Applications : Derivatives synthesized from the base chemical structure have been evaluated for their antioxidant properties. Certain compounds demonstrated significant antioxidant activity, highlighting the potential application of these molecules in combating oxidative stress (El‐Badawy et al., 2021).